Cas no 918810-72-7 (N-3-(aminomethyl)phenyl-2-methylpropanamide)

• Product Name: N-3-(aminomethyl)phenyl-2-methylpropanamide
• CAS No: 918810-72-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD09046334
• CID: 770690
• PubChem ID: 16773966
• Update Time: 2025-07-19

N-3-(aminomethyl)phenyl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[3-(aminomethyl)phenyl]-2-methyl-
• N-[3-(aminomethyl)phenyl]-2-methylpropanamide
• N-3-(aminomethyl)phenyl-2-methylpropanamide
• AKOS000130490
• IUIQBJCTFVOUHC-UHFFFAOYSA-N
• EN300-29400
• N-[3-(aminomethyl)phenyl]-2-methylpropanamide, AldrichCPR
• 918810-72-7
• DTXSID00588252
• SCHEMBL4611142
• N-(3-(Aminomethyl)phenyl)isobutyramide
• CHEMBL4574333

• MDL： MFCD09046334
• Inchi： 1S/C11H16N2O/c1-8(2)11(14)13-10-5-3-4-9(6-10)7-12/h3-6,8H,7,12H2,1-2H3,(H,13,14)
• InChI Key： IUIQBJCTFVOUHC-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC=C(CN)C=1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-3-(aminomethyl)phenyl-2-methylpropanamide

Comprehensive Overview of N-3-(aminomethyl)phenyl-2-methylpropanamide (CAS No. 918810-72-7): Properties, Applications, and Research Insights

N-3-(aminomethyl)phenyl-2-methylpropanamide (CAS No. 918810-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This amide derivative is characterized by the presence of an aminomethyl group attached to a phenyl ring, which enhances its reactivity and binding affinity in various molecular interactions. Researchers and industry professionals are increasingly exploring its utility in drug development, particularly in targeting enzymes and receptors involved in metabolic pathways.

The compound's chemical stability and solubility profile make it a promising candidate for formulation studies. Recent trends in AI-driven drug discovery have highlighted the importance of such intermediates in accelerating the identification of novel therapeutic agents. For instance, N-3-(aminomethyl)phenyl-2-methylpropanamide has been investigated for its role in modulating specific protein-protein interactions, a hot topic in precision medicine and personalized therapeutics. Its CAS No. 918810-72-7 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in contemporary research.

From a synthetic perspective, the compound's scalable production and purity optimization are critical for industrial applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure its quality, addressing the growing demand for high-purity intermediates in GMP-compliant manufacturing. Additionally, its compatibility with green chemistry principles aligns with the global push toward sustainable synthesis methods, a key concern for environmentally conscious researchers.

In the context of bioavailability enhancement, N-3-(aminomethyl)phenyl-2-methylpropanamide has shown potential as a prodrug precursor. This aligns with current searches on drug delivery systems and nanocarrier technologies, where improving therapeutic efficacy while minimizing side effects is paramount. Its aminomethyl moiety also opens avenues for structure-activity relationship (SAR) studies, a frequently queried topic in computational chemistry forums.

Beyond pharmaceuticals, this compound is being explored in material science for designing functional polymers with tailored properties. Its aromatic backbone and amide linkage contribute to thermal stability, making it suitable for high-performance coatings and adhesive formulations. Such interdisciplinary applications underscore its versatility, a trait highly valued in innovation-driven industries.

To summarize, N-3-(aminomethyl)phenyl-2-methylpropanamide (CAS No. 918810-72-7) represents a multifaceted compound with broad applicability across life sciences and advanced materials. Its integration into cutting-edge research and alignment with industry trends ensure its continued relevance. For those seeking detailed synthetic protocols or toxicological data, authoritative sources like SciFinder and PatBase provide extensive documentation, further cementing its importance in modern chemistry.